Cas no 1548450-59-4 (4-bromo-9-methyl-9-phenyl-9H-Fluorene)

• Product Name: 4-bromo-9-methyl-9-phenyl-9H-Fluorene
• CAS No: 1548450-59-4
• MF: C₂₀H₁₅Br
• MW: 335.237104654312
• CID: 4555889
• PubChem ID: 90028053
• Update Time: 2025-10-12

4-bromo-9-methyl-9-phenyl-9H-Fluorene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-9-methyl-9-phenyl-9H-Fluorene
• 4-Bromo-9-methyl-9-phenylfluorene
• 9H-Fluorene, 4-bromo-9-methyl-9-phenyl-
• 9H-Fluorene,4-bromo-9-methyl-9-phenyl-
• A930177
• E82486
• PZZHUKPHKDLYAD-UHFFFAOYSA-N
• 1548450-59-4
• DB-128857
• CS-0213929
• SCHEMBL15553208
• AS-84918

• Inchi： 1S/C20H15Br/c1-20(14-8-3-2-4-9-14)16-11-6-5-10-15(16)19-17(20)12-7-13-18(19)21/h2-13H,1H3
• InChI Key： PZZHUKPHKDLYAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C2C=1C1C=CC=CC=1C2(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.03571g/mol
• Monoisotopic Mass: 334.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-bromo-9-methyl-9-phenyl-9H-Fluorene

Comprehensive Overview of 4-bromo-9-methyl-9-phenyl-9H-Fluorene (CAS No. 1548450-59-4): Properties, Applications, and Industry Insights

4-bromo-9-methyl-9-phenyl-9H-Fluorene (CAS No. 1548450-59-4) is a specialized organic compound gaining traction in advanced material science and pharmaceutical research. This fluorene derivative features a unique molecular structure combining a brominated aromatic ring with methyl and phenyl substituents, making it valuable for optoelectronic materials, OLED intermediates, and pharmaceutical scaffolds. Its CAS registry number ensures precise identification in global chemical databases, addressing growing demand for traceable high-purity compounds.

Recent interest in 4-bromo-9-methyl-9-phenyl-9H-Fluorene correlates with breakthroughs in organic semiconductors and light-emitting diodes. Industry reports highlight its role in developing flexible displays and energy-efficient lighting solutions, aligning with 2024 sustainability trends. Researchers frequently search for "fluorene-based electron transport materials" and "brominated aromatic compounds for cross-coupling," reflecting its relevance in Suzuki-Miyaura reactions and polymer chemistry.

The compound's thermal stability (decomposition point >250°C) and solubility profile (compatible with THF, DCM, and toluene) make it ideal for solution-processed thin films. Analytical data shows characteristic UV-Vis absorption at 280-320 nm and fluorescence emission in the blue spectrum, properties leveraged in bioimaging probes development. Patent analyses reveal increasing use in photoresist formulations for microelectronics fabrication.

Quality benchmarks for CAS 1548450-59-4 require ≥98% purity (HPLC), with strict control of heavy metal residues and halogen content. Leading suppliers now provide GC-MS certificates and NMR spectra documentation, responding to pharmaceutical industry demands. Storage recommendations suggest argon-protected amber vials at -20°C to prevent bromine displacement and oxidative degradation.

Emerging applications include metal-organic frameworks (MOFs) for gas storage and non-linear optical materials. The compound's crystallographic data (monoclinic P2₁/c space group) facilitates computational modeling studies, a hot topic in AI-driven material discovery. Environmental studies confirm low ecotoxicity (EC50 >100 mg/L), supporting green chemistry initiatives.

Synthetic routes to 4-bromo-9-methyl-9-phenyl-9H-Fluorene typically involve Friedel-Crafts alkylation followed by electrophilic bromination, with recent optimizations achieving 85% yield. Process chemists emphasize regioselectivity control during bromination to minimize di-brominated byproducts. Scale-up challenges include palladium catalyst recycling in downstream functionalization steps.

Market projections indicate 6.8% CAGR for functionalized fluorenes through 2028, driven by foldable electronics and quantum dot technologies. Regulatory filings show 23% growth in patents referencing CAS 1548450-59-4 since 2021, particularly in photovoltaic encapsulants and hole transport layers. Current research explores its radical scavenging potential in polymer stabilization.

Handling precautions include standard organic solvent protocols and halogenated waste disposal procedures. Analytical characterization typically combines HPLC-UV, LC-MS, and X-ray diffraction for polymorph screening. The compound's logP value of 4.2 suggests good blood-brain barrier permeability, sparking interest in CNS drug discovery programs.

Industrial users prioritize batch-to-batch consistency and supply chain transparency, with blockchain-enabled tracking emerging for high-value intermediates. Technical inquiries frequently address column chromatography conditions for purification and Sonogashira coupling compatibility. Recent publications demonstrate successful click chemistry modifications at the bromine position.

Future directions include continuous flow synthesis implementations and catalytic debromination studies for circular economy applications. The compound's electrochemical properties (-1.2V vs SCE reduction potential) enable novel redox-active materials design. Collaborative studies with computational chemists are refining QSAR models for fluorene derivatives.